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Compound of Interest

Compound Name: 1-Bromo-3-methoxypropanol

Cat. No.: B15342849 Get Quote

An In-depth Technical Guide to 1-Bromo-3-
methoxypropane
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 1-Bromo-3-methoxypropane (CAS

No. 36865-41-5), a versatile reagent in organic synthesis. The following sections detail its

chemical synonyms, physical and chemical properties, and its role in various synthetic

applications. It is important to note that the chemical name "1-Bromo-3-methoxypropanol" is
not commonly found in chemical literature; the information herein pertains to the closely related

and widely used compound, 1-Bromo-3-methoxypropane.

Synonyms in Chemical Literature
1-Bromo-3-methoxypropane is referenced in scientific literature and chemical databases under

a variety of names. Understanding these synonyms is crucial for comprehensive literature

searches and sourcing of the chemical.

3-BROMO-1-METHOXYPROPANE[1][2]

3-Bromopropyl methyl ether[1][2][3]

3-METHOXYPROPYLBROMIDE[1]
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1-Methoxy-3-bromopropane[2][4]

3-methoxypropyl bromide[2][5][6]

Propane, 1-bromo-3-methoxy-[2][6]

gamma-methoxypropyl bromide[2]

3-bromo-methoxypropane[2]

3-bromopropylmethylether[2]

3-methoxy-1-bromopropane[2]

1,3-bromomethoxypropane[2][6]

Ether, 3-bromopropyl methyl[2]

1-bromo-3-(methyloxy)propane[2]

1-bromanyl-3-methoxy-propane[2]

Chemical and Physical Properties
The following table summarizes the key physical and chemical properties of 1-Bromo-3-

methoxypropane, providing essential data for experimental design and safety considerations.
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Property Value References

Molecular Formula C4H9BrO [2][7]

Molecular Weight 153.02 g/mol [2][7]

CAS Number 36865-41-5 [1][2]

Appearance
Colorless to light yellow clear

liquid
[1][8]

Boiling Point 121 °C at 1013 hPa / 132°C [1]

Density 1.36 g/cm³ [1]

Flash Point 43 °C [9]

Vapor Pressure 6.6 hPa at 20 °C [9]

pH 6-7 (in H2O) [9]

Solubility
Sparingly soluble in water,

soluble in organic solvents.
[8]

Applications in Organic Synthesis
1-Bromo-3-methoxypropane serves as a key intermediate in various organic syntheses,

particularly in medicinal chemistry.[1] Its primary utility lies in its function as an alkylating agent,

where the bromine atom acts as a leaving group, allowing for the introduction of the 3-

methoxypropyl group onto other molecules.[1] This functionality is leveraged in the preparation

of more complex molecules, including small drug molecules like brinzolamide.[1]

Logical Relationship of Synonyms
The following diagram illustrates the relationship between the primary IUPAC name and the

various synonyms used in the chemical literature for 1-Bromo-3-methoxypropane.
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Common Synonyms

1-Bromo-3-methoxypropane

3-Bromopropyl methyl ether

3-Bromo-1-methoxypropane

1-Methoxy-3-bromopropane

3-Methoxypropyl bromide

Click to download full resolution via product page

Synonym Relationship Diagram

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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